3-(1,3-dioxo-1,3-dihydro-2H-inden-2-yliden)-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylic acid
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Description
3-(1,3-dioxo-1,3-dihydro-2H-inden-2-yliden)-4,6-dioxo-5-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylic acid is a useful research compound. Its molecular formula is C22H14N2O6 and its molecular weight is 402.362. The purity is usually 95%.
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Scientific Research Applications
C-H Functionalization of Cyclic Amines
Cyclic amines, such as pyrrolidine and 1,2,3,4-tetrahydroisoquinoline, undergo redox-annulations with α,β-unsaturated aldehydes and ketones. This process is promoted by carboxylic acid, leading to the generation of a conjugated azomethine ylide followed by 6π-electrocylization and, in some cases, tautomerization. The resulting ring-fused pyrrolines can be readily oxidized to the corresponding pyrroles or reduced to pyrrolidines, demonstrating the chemical versatility and potential for synthesizing complex organic structures for various research applications (Kang, Y., Richers, M. T., Sawicki, C. H., & Seidel, D., 2015).
Synthesis of Pyrrole-2-Carboxylic Acid Derivatives
A general synthesis approach for 1H-pyrrole-2-carboxylic acid derivatives involves the reaction between appropriately substituted 2H-azirines and enamines. This method yields a mixture of dihydropyrroles, which upon acid treatment, produces the title compounds in moderate to high yields. This synthesis route opens avenues for creating various pyrrole-based compounds for potential use in materials science and pharmaceutical research (Law, K., Lai, T., Sammes, M. P., Katritzky, A., & Mak, T., 1984).
Antiinflammatory and Analgesic Activity of Pyrrolopyrrole Carboxylic Acids
The synthesis and evaluation of 5-acyl-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids and their derivatives have shown significant antiinflammatory and analgesic activity. These compounds' efficacy, demonstrated through extensive quantitative structure-activity relationship (QSAR) studies, underscores their potential as templates for developing new therapeutic agents (Muchowski, J. M., Unger, S., Ackrell, J., et al., 1985).
properties
IUPAC Name |
3-(1-hydroxy-3-oxoinden-2-yl)-4,6-dioxo-5-phenyl-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrrole-1-carboxylic acid |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H14N2O6/c25-18-11-8-4-5-9-12(11)19(26)15(18)16-13-14(17(23-16)22(29)30)21(28)24(20(13)27)10-6-2-1-3-7-10/h1-9,13-14,17,25H,(H,29,30) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUOKVJSVEGTKTA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=O)C3C(C2=O)C(=NC3C(=O)O)C4=C(C5=CC=CC=C5C4=O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14N2O6 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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